Cas no 1282532-00-6 (4,4-difluoro-6-azaspiro[2.5]octane hydrochloride)

• Product Name: 4,4-difluoro-6-azaspiro[2.5]octane hydrochloride
• CAS No: 1282532-00-6
• MF: C₇H₁₂ClF₂N
• MW: 183.62668800354
• MDL: MFCD20669267
• CID: 3160508
• PubChem ID: 67093079
• Update Time: 2025-05-21

4,4-difluoro-6-azaspiro[2.5]octane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4,4-DIFLUORO-6-AZASPIRO[2.5]OCTANE HCL
• 4,4-difluoro-6-azaspiro[2.5]octane hydrochloride
• 1282532-00-6
• CS-0051121
• 4,4-DIFLUORO-6-AZASPIRO[2.5]OCTANEHYDROCHLORIDE
• AS-36217
• MFCD20669267
• SCHEMBL1604815
• PB16899
• 8,8-difluoro-6-azaspiro[2.5]octane hydrochloride
• 6-Azaspiro[2.5]octane, 4,4-difluoro-, hydrochloride (1:1)
• DTXSID00736413
• 4,4-Difluoro-6-azaspiro[2.5]octane--hydrogen chloride (1/1)
• 8,8-difluoro-6-azaspiro[2.5]octane;hydrochloride
• 4,4-Difluoro-6-azaspiro[2.5]octane, HCl
• AKOS024015505
• SY099975

• MDL： MFCD20669267
• Inchi： 1S/C7H11F2N.ClH/c8-7(9)5-10-4-3-6(7)1-2-6;/h10H,1-5H2;1H
• InChI Key： BBUIJUSZIDUWFA-UHFFFAOYSA-N
• SMILES： Cl.FC1(CNCCC21CC2)F

Computed Properties

• Exact Mass: 183.0626334g/mol
• Monoisotopic Mass: 183.0626334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 152
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on 4,4-difluoro-6-azaspiro[2.5]octane hydrochloride

4,4-Difluoro-6-azaspiro[2.5]octane Hydrochloride (CAS 1282532-00-6): A Versatile Building Block in Modern Pharmaceutical Chemistry

4,4-Difluoro-6-azaspiro[2.5]octane hydrochloride (CAS 1282532-00-6) represents an important class of spirocyclic compounds that have gained significant attention in medicinal chemistry and drug discovery. This fluorinated heterocyclic building block combines unique structural features with valuable physicochemical properties, making it particularly attractive for the development of novel therapeutic agents.

The molecular architecture of 4,4-difluoro-6-azaspiro[2.5]octane features a distinctive spirocyclic scaffold with two fluorine atoms at the 4-position, contributing to its enhanced metabolic stability and membrane permeability. The hydrochloride salt form (CAS 1282532-00-6) improves the compound's solubility and handling characteristics, which are crucial for pharmaceutical applications. These properties align well with current trends in drug design that emphasize three-dimensional molecular complexity and fluorine incorporation to optimize drug-like properties.

Recent advances in spirocyclic compound synthesis have highlighted the importance of 4,4-difluoro-6-azaspiro[2.5]octane hydrochloride as a versatile intermediate. Its rigid, three-dimensional structure helps address the "flatland" problem often encountered in drug discovery, where planar molecules dominate screening libraries. The incorporation of fluorine atoms at strategic positions enhances binding affinity and modulates physicochemical parameters, addressing common challenges in CNS drug development and beyond.

The pharmaceutical applications of CAS 1282532-00-6 are particularly relevant in the context of modern drug discovery challenges. Researchers frequently search for information about spirocyclic building blocks and fluorinated heterocycles to overcome issues related to drug metabolism, bioavailability, and target selectivity. The 6-azaspiro[2.5]octane core structure offers unique vectorial possibilities for medicinal chemistry optimization, making it valuable for addressing complex biological targets.

From a synthetic chemistry perspective, 4,4-difluoro-6-azaspiro[2.5]octane hydrochloride serves as an important intermediate in the preparation of more complex molecules. Its reactivity patterns have been explored in various transformations, including N-functionalization, ring-opening reactions, and cross-coupling processes. These transformations enable the rapid generation of molecular diversity from this privileged scaffold, supporting efficient structure-activity relationship studies.

The growing interest in three-dimensional fragment libraries has further increased demand for compounds like CAS 1282532-00-6. Fragment-based drug discovery approaches benefit from the enhanced spatial properties of such spirocyclic fragments, which often show improved hit rates compared to traditional flat fragments. This aligns with current industry trends toward exploring underexplored chemical space for novel therapeutic targets.

Analytical characterization of 4,4-difluoro-6-azaspiro[2.5]octane hydrochloride typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's structural integrity and purity, which are critical for reliable research outcomes. The fluorine atoms present in the molecule provide distinctive spectroscopic signatures that facilitate structural verification and reaction monitoring.

In the context of green chemistry initiatives, synthetic routes to 4,4-difluoro-6-azaspiro[2.5]octane hydrochloride have evolved to incorporate more sustainable practices. Recent publications describe improved synthetic protocols that reduce hazardous byproducts and improve atom economy, addressing growing concerns about environmental impact in pharmaceutical manufacturing.

The commercial availability of CAS 1282532-00-6 from specialized chemical suppliers has facilitated its broader adoption in drug discovery programs. Quality control specifications typically include rigorous testing for chemical purity, stoichiometric composition, and residual solvent content, ensuring reliable performance in sensitive applications. Proper handling and storage conditions are recommended to maintain the compound's stability over extended periods.

Looking toward future applications, 4,4-difluoro-6-azaspiro[2.5]octane hydrochloride continues to attract attention for its potential in addressing emerging therapeutic challenges. Its unique combination of structural features positions it well for applications in targeted protein degradation, allosteric modulator development, and other cutting-edge drug discovery paradigms that require sophisticated molecular architectures.

For researchers investigating spirocyclic compound properties or fluorinated heterocycle applications, 4,4-difluoro-6-azaspiro[2.5]octane hydrochloride (CAS 1282532-00-6) represents a valuable tool in the medicinal chemistry toolbox. Its growing importance reflects broader trends toward exploring three-dimensional, fluorinated scaffolds in pursuit of novel bioactive compounds with improved pharmacological profiles.